3-(diphenylmethyl)-N-ethyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-carboxamide

• IUPAC Name: 3-benzhydryl-N-ethyl-6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine-5-carboxamide
• InChI: InChI=1S/C22H23N3O2/c1-2-23-22(26)25-14-13-19-18(15-25)21(24-27-19)20(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-12,20H,2,13-15H2,1H3,(H,23,26)
• InChI Key: TXBTTYSJKQJNLC-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCC2=C(C1)C(=NO2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol

Description

3-(diphenylmethyl)-N-ethyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-carboxamide is a chemical compound that has been synthesized and studied extensively for its potential use in scientific research. It is a member of the isoxazole family of compounds, which have been found to have a variety of biological activities. In

Scientific Research Applications

3-(diphenylmethyl)-N-ethyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-carboxamide has been found to have a variety of potential applications in scientific research. It has been shown to have activity against a number of different biological targets, including enzymes, receptors, and ion channels. This makes it a promising candidate for use in drug discovery and development.

Mechanism of Action

The mechanism of action of 3-(diphenylmethyl)-N-ethyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-carboxamide is not fully understood. However, it is thought to act by binding to and modulating the activity of specific proteins in the body. This can lead to changes in cellular signaling pathways and ultimately affect various physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects. For example, it has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. It has also been shown to have activity against certain types of cancer cells, suggesting that it may have anticancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(diphenylmethyl)-N-ethyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-carboxamide in lab experiments is its versatility. It has been shown to have activity against a wide range of biological targets, making it a useful tool for studying various physiological processes. However, one limitation is that it can be difficult to work with due to its low solubility in water. This can make it challenging to administer in certain experimental settings.

Future Directions

There are many potential future directions for research involving 3-(diphenylmethyl)-N-ethyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-carboxamide. One area of interest is its potential use in drug discovery and development. Researchers may also investigate its activity against specific biological targets to gain a better understanding of its mechanism of action. Additionally, further studies may be done to explore its potential use in the treatment of a variety of diseases and conditions.

Synthesis Methods

The synthesis of 3-(diphenylmethyl)-N-ethyl-6,7-dihydroisoxazolo[4,5-c]pyridine-5(4H)-carboxamide involves the reaction of diphenylmethanol with ethyl isoxazole-4-carboxylate in the presence of a Lewis acid catalyst. The resulting intermediate is then treated with hydroxylamine hydrochloride to form the final product. This synthesis method has been optimized to produce high yields of the compound with good purity.